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Compound of Interest

Compound Name: Dimyristolein

Cat. No.: B3026123 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dimyristolein is a glyceride that plays a significant role in various biological processes and is a

key component in the development of lipid-based drug delivery systems. Accurate

quantification of Dimyristolein is crucial for formulation development, quality control, and

stability studies. High-Performance Liquid Chromatography (HPLC) coupled with an

Evaporative Light Scattering Detector (ELSD) offers a powerful analytical solution for this

purpose. The ELSD is a universal detector that is not dependent on the chromophoric

properties of the analyte, making it ideal for the analysis of lipids like Dimyristolein which lack

a UV-absorbing moiety.[1][2][3][4] This application note provides a detailed protocol for the

quantitative analysis of Dimyristolein using a validated HPLC-ELSD method.

Principle of HPLC-ELSD

The HPLC-ELSD technique involves three main stages: nebulization, evaporation, and

detection.[1][5][6] The column eluent is first nebulized into a fine aerosol. Subsequently, the

mobile phase is evaporated in a heated drift tube, leaving behind a fine mist of non-volatile

analyte particles. Finally, these particles pass through a light beam, and the scattered light is

detected by a photodiode or photomultiplier tube. The intensity of the scattered light is

proportional to the mass of the analyte.
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Experimental Protocols
1. Materials and Reagents

Dimyristolein standard (≥99% purity)

HPLC grade Methanol

HPLC grade Acetonitrile

HPLC grade Water

Trifluoroacetic acid (TFA), HPLC grade

2. Instrumentation

HPLC system with a binary or quaternary pump

Autosampler

Column oven

Evaporative Light Scattering Detector (ELSD)

Nitrogen generator or cylinder

3. Chromatographic Conditions

A reversed-phase HPLC method is employed for the separation of Dimyristolein.
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Parameter Condition

Column C18 column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase A Water with 0.1% (v/v) TFA

Mobile Phase B Methanol with 0.1% (v/v) TFA

Gradient Program

0-2 min: 80% B2-15 min: 80% to 100% B15-20

min: 100% B20.1-25 min: 80% B (Re-

equilibration)

Flow Rate 1.0 mL/min

Column Temperature 40°C

Injection Volume 20 µL

4. ELSD Conditions

Parameter Setting

Drift Tube Temperature 50°C

Nebulizer Temperature 40°C

Nitrogen Gas Flow Rate 1.5 L/min

5. Standard and Sample Preparation

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Dimyristolein standard and

dissolve it in 10 mL of Methanol.

Calibration Standards: Prepare a series of calibration standards by diluting the stock solution

with Methanol to achieve concentrations ranging from 0.05 mg/mL to 0.8 mg/mL.

Sample Preparation: Dissolve the sample containing Dimyristolein in Methanol to an

expected concentration within the calibration range. Filter the sample through a 0.45 µm

syringe filter before injection.
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Method Validation Data
The described HPLC-ELSD method was validated for linearity, precision, accuracy, limit of

detection (LOD), and limit of quantification (LOQ) according to ICH guidelines.[7]

Table 1: Linearity and Range

Analyte
Linear Range
(mg/mL)

Regression
Equation

Correlation
Coefficient (r²)

Dimyristolein 0.05 - 0.8
log(Area) =

alog(Conc) + b
≥ 0.995

*The response of the ELSD is often non-linear and can be linearized by a logarithmic

transformation.

Table 2: Precision

Analyte
Concentration
(mg/mL)

Intra-day Precision
(%RSD, n=6)

Inter-day Precision
(%RSD, n=6)

Dimyristolein 0.1 < 5.0 < 5.0

Dimyristolein 0.5 < 3.0 < 3.0

Table 3: Accuracy (Recovery)

Analyte
Spiked
Concentration
(mg/mL)

Mean Recovery (%) %RSD (n=3)

Dimyristolein 0.1 95.0 - 105.0 < 5.0

Dimyristolein 0.4 95.0 - 105.0 < 3.0

Dimyristolein 0.7 95.0 - 105.0 < 3.0

Table 4: Limits of Detection and Quantification
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Analyte LOD (mg/mL) LOQ (mg/mL)

Dimyristolein 0.02 0.05
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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